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Introduction
PK11195, an isoquinoline carboxamide, is a prototypical high-affinity ligand for the Translocator

Protein (TSPO), an 18 kDa protein primarily located on the outer mitochondrial membrane.[1]

Initially known as the peripheral benzodiazepine receptor (PBR), TSPO is ubiquitously

expressed in various tissues, with notable upregulation in activated microglia and

macrophages, making it a key biomarker for neuroinflammation.[1] Consequently, radiolabeled

PK11195 has been extensively utilized in Positron Emission Tomography (PET) imaging to

visualize neuroinflammatory processes in a range of neurological disorders.[1][2] Beyond its

diagnostic applications, PK11195 exhibits a complex pharmacological profile, influencing

fundamental cellular processes such as apoptosis, mitochondrial function, and cellular

signaling. This technical guide provides an in-depth overview of the pharmacology of PK11195,

detailing its mechanism of action, quantitative binding characteristics, and effects on key

signaling pathways, supported by experimental methodologies.

Core Pharmacology and Mechanism of Action
PK11195 exerts its biological effects primarily through its interaction with TSPO. This

interaction can modulate mitochondrial function, including cholesterol transport into the

mitochondria, a rate-limiting step in steroidogenesis. However, a growing body of evidence

indicates that PK11195 can also elicit biological responses through TSPO-independent

mechanisms.
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Quantitative Data: Binding Affinity and Biological
Potency
The binding affinity of PK11195 to TSPO has been characterized in various species and

tissues. Additionally, its potency in eliciting biological effects, such as inhibiting cell proliferation,

has been quantified.

Parameter
Species/Tissue/Cell

Line
Value Reference

Ki (Binding Affinity)
Rat Kidney

Membranes
9.3 ± 0.5 nM [3]

IC50 (Inhibition of Cell

Proliferation)

Neuroblastoma Cell

Lines (SMS-KAN,

KANR, SMS-KCN,

KCNR)

80 - 120 µM [4]

Key Signaling Pathways Modulated by PK11195
PK11195 has been shown to influence several critical signaling pathways, leading to diverse

cellular outcomes.

Apoptosis
PK11195 can induce or sensitize cells to apoptosis, primarily through the intrinsic mitochondrial

pathway. This involves the modulation of Bcl-2 family proteins and the subsequent activation of

caspases.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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